2-{(E)-[({[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)hydrazono]methyl}benzoic acid

• Molecular Formula: C25H20ClN5O3S
• Molecular Weight: 506.0 g/mol
• IUPAC Name: 2-[(E)-[[2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C25H20ClN5O3S/c1-16-6-12-20(13-7-16)31-23(17-8-10-19(26)11-9-17)29-30-25(31)35-15-22(32)28-27-14-18-4-2-3-5-21(18)24(33)34/h2-14H,15H2,1H3,(H,28,32)(H,33,34)/b27-14+
• InChI Key: JBXYFFPVRYHQBO-MZJWZYIUSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=CC=C3C(=O)O)C4=CC=C(C=C4)Cl
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=CC=C3C(=O)O)C4=CC=C(C=C4)Cl

Description

2-{(E)-[({[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)hydrazono]methyl}benzoic acid is a researched histone deacetylase (HDAC) inhibitor, a class of compounds that modulate gene expression and are investigated for their therapeutic potential in oncology. This specific compound, featuring a 1,2,4-triazole core, has been identified in scientific studies as a candidate with potent inhibitory activity. The primary research value of this molecule lies in its application in exploring novel anticancer agents , where it is used to study the effects of HDAC inhibition on cell proliferation, apoptosis, and cell cycle arrest in various cancer cell lines. Its mechanism of action involves chelating the zinc ion in the active site of HDAC enzymes, thereby blocking the deacetylation of histone tails. This leads to a more relaxed chromatin structure and increased transcription of genes involved in tumor suppression and cell differentiation. As a supplier, we provide this compound to the scientific community to facilitate in vitro and in vivo cancer research . It is intended For Research Use Only and is not for diagnostic or therapeutic procedures.

Preparation Methods

Formation of 5-(4-Chlorophenyl)-4-(4-Methylphenyl)-4H-1,2,4-Triazole-3-Thiol

The triazole-thiol intermediate is synthesized via cyclocondensation of 4-chlorobenzohydrazide with carbon disulfide under alkaline conditions. Key parameters:

• Reagents : 4-Chlorobenzohydrazide (1.0 equiv), CS₂ (1.2 equiv), KOH (2.0 equiv) in ethanol.

• Conditions : Reflux at 80°C for 6 hours, followed by acidification with HCl to pH 2–3.

• Yield : 78–82% after recrystallization in ethanol.

Mechanistic Insight : The reaction proceeds through dithiocarbazinate salt formation, followed by intramolecular cyclization upon acidification.

Introduction of the Thioacetyl Group

Alkylation with Chloroacetic Acid

The triazole-thiol undergoes S-alkylation to introduce the thioacetyl spacer:

• Reagents : Triazole-thiol (1.0 equiv), chloroacetic acid (1.5 equiv), NaOH (1.2 equiv) in ethanol.

• Conditions : Stirring at 60°C for 4 hours, followed by neutralization with dilute HCl.

• Yield : 70–75%.

Key Data :

Parameter	Value	Source
Reaction Temperature	60°C
Solvent	Ethanol
Purification	Ethanol/Water (3:1)

Hydrazone Formation via Condensation

Reaction with Benzoic Acid Hydrazide

The thioacetyl intermediate reacts with 2-formylbenzoic acid hydrazide to form the hydrazone linkage:

• Reagents : Thioacetyl-triazole (1.0 equiv), 2-formylbenzoic acid hydrazide (1.1 equiv) in ethanol.

• Conditions : Reflux at 70°C for 8 hours under nitrogen.

• Yield : 65–68% after recrystallization in ethanol.

Optimization Notes :

• Catalytic acetic acid (5 mol%) improves yield by 12%.

• Prolonged reaction times (>10 hours) lead to decomposition.

Final Functionalization and Isolation

Acid-Catalyzed Cyclization

The hydrazone intermediate undergoes cyclization to yield the target compound:

• Reagents : Hydrazone (1.0 equiv), conc. H₂SO₄ (0.5 mL) in acetic acid.

• Conditions : Stirring at 25°C for 2 hours, followed by quenching in ice water.

• Yield : 60–63%.

Characterization Data :

• ¹H NMR (DMSO-d₆): δ 8.32 (s, 1H, CH=N), 7.89–7.45 (m, 12H, Ar-H), 4.21 (s, 2H, SCH₂), 2.38 (s, 3H, CH₃).

• IR (KBr) : 1695 cm⁻¹ (C=O), 1602 cm⁻¹ (C=N), 1250 cm⁻¹ (C-S).

Alternative Synthetic Routes

One-Pot Synthesis

A streamlined approach combines triazole formation, alkylation, and hydrazone condensation in a single pot:

• Reagents : 4-Chlorobenzohydrazide, CS₂, 2-formylbenzoic acid hydrazide, chloroacetic acid.

• Conditions : Sequential addition at 70°C, with K₂CO₃ as base.

• Yield : 55–58%.

Advantages : Reduced purification steps; Disadvantages : Lower overall yield compared to stepwise methods.

Critical Analysis of Methodologies

Yield Comparison Across Methods

Method	Yield (%)	Purity (%)	Time (Hours)
Stepwise Synthesis	60–75	≥98	18–24
One-Pot Synthesis	55–58	95–97	12–14
Catalytic (AcOH)	68–72	≥97	16–18

Data synthesized from.

Solvent Impact on Reaction Efficiency

• Ethanol : Preferred for S-alkylation due to solubility of intermediates.

• DMF : Accelerates condensation but complicates purification.

• Water-Ethanol Mixtures : Improve crystallinity during isolation.

Challenges and Mitigation Strategies

Byproduct Formation

• Issue : Competing oxidation of thiol to disulfide during alkylation.

• Solution : Use of nitrogen atmosphere and antioxidant additives (e.g., hydroquinone).

Low Hydrazone Stability

• Issue : Hydrazone decomposition under prolonged heating.

• Solution : Controlled reflux duration (<8 hours) and immediate cooling post-reaction.

Industrial-Scale Considerations

Cost-Effective Reagent Selection

Reagent	Cost (USD/kg)	Scalability
Chloroacetic Acid	12–15	High
2-Formylbenzoic Acid	90–110	Moderate
CS₂	8–10	High

Data adapted from.

Waste Management

• Byproducts : KCl, unreacted hydrazides, sulfur-containing residues.

• Neutralization Protocols : Alkaline treatment for acidic waste, followed by filtration.

Emerging Methodologies

Microwave-Assisted Synthesis

• Conditions : 150 W, 100°C, 30 minutes.

• Yield Improvement : 15–20% higher than conventional methods.

Enzymatic Catalysis

• Enzymes : Lipase B from Candida antarctica (CAL-B) for condensation steps.

• Advantages : Reduced side reactions; Limitations : High enzyme cost .

Chemical Reactions Analysis

Types of Reactions

2-{(E)-[({[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)hydrazono]methyl}benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under mild conditions using reagents like water radical cations.

Reduction: Reduction reactions can be carried out using hydride donors.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Water radical cations in microdroplets.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Halogenating agents or nitrating agents under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

2-{(E)-[({[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)hydrazono]methyl}benzoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential as an antiviral or anticancer agent.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-{(E)-[({[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)hydrazono]methyl}benzoic acid involves its interaction with specific molecular targets. The triazole ring and aromatic groups allow it to bind to enzymes or receptors, potentially inhibiting their activity. This binding can disrupt normal cellular processes, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name/ID	Core Structure	Key Substituents/Functional Groups	Molecular Weight	LogP (Predicted)
Target Compound	1,2,4-Triazole	4-Chlorophenyl, 4-methylphenyl, thioacetyl hydrazone, benzoic acid	~495.9 g/mol	~3.8
4-[1-(4-carboxyphenyl)-4-[(E)-(dimethylhydrazono)methyl]pyrazol-3-yl]benzoic acid	Pyrazole	Carboxyphenyl, dimethylhydrazono, benzoic acid	337.08 g/mol	~1.2
H2-38 (Thiazolidinone analog)	Thiazolidinone	4-Chlorophenyl, furan-benzoic acid, imino group	~511.3 g/mol	~4.1
2-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N′-(2-ethoxybenzylidene)acetohydrazide	1,2,4-Triazole	4-Chlorophenyl, phenyl, thioacetohydrazide, ethoxybenzylidene	~479.0 g/mol	~4.5
5-(4-Ethoxyphenyl)-4-[(2E)-2-(4-methylbenzylidene)hydrazino]-4H-1,2,4-triazole-3-thiol	1,2,4-Triazole	4-Ethoxyphenyl, 4-methylbenzylidene hydrazine, thiol group	~384.5 g/mol	~3.2

Physicochemical and Pharmacokinetic Properties

Solubility: The target compound’s benzoic acid group enhances aqueous solubility compared to non-carboxylic acid analogs (e.g., thiol or ether derivatives) . Pyrazole-based analogs (e.g., ) exhibit higher solubility due to fewer hydrophobic substituents.

Stability :

• Schiff base (hydrazone) linkages, as seen in the target compound and , are pH-sensitive but stabilize via conjugation with aromatic systems .

Toxicity :

• Triazole-thioacetic acid salts (e.g., sodium/potassium derivatives) show reduced cytotoxicity compared to free acids .

Key Research Findings

Structure-Activity Relationships (SAR) :

• 4-Chlorophenyl Substitution : Enhances antimicrobial activity by increasing lipophilicity and membrane penetration .
• Thioacetyl Hydrazone Linkage : Improves binding to enzyme active sites (e.g., dihydrofolate reductase in bacteria) .
• Benzoic Acid Moiety : Balances lipophilicity and solubility, critical for bioavailability .

Synthetic Challenges: Schiff base formation requires strict control of reaction conditions (e.g., anhydrous ethanol, glacial acetic acid catalyst) to avoid hydrolysis . Purification of hydrazone derivatives often necessitates column chromatography due to byproduct formation .

Contradictory Evidence :

• While chloro-substitution generally enhances antimicrobial activity , excessive halogenation in triazole derivatives (e.g., dichlorophenyl analogs) may increase toxicity without improving efficacy .

Biological Activity

The compound 2-{(E)-[({[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)hydrazono]methyl}benzoic acid is a derivative of the 1,2,4-triazole family, known for its diverse biological activities. This article reviews its synthesis, biological activity, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{20}ClN_{3}O_{2}S$, and it features a triazole ring that contributes to its pharmacological properties. The presence of a thioacetyl group and hydrazone linkage enhances its interaction with biological targets.

Antioxidant Activity

Recent studies have highlighted the antioxidant potential of triazole derivatives. For instance, compounds similar to the one have shown significant activity in DPPH and ABTS assays, indicating their ability to scavenge free radicals effectively. The antioxidant activity is crucial for protecting cells from oxidative stress-related damage.

Antibacterial and Antifungal Activity

Triazole compounds exhibit notable antibacterial and antifungal properties . In vitro tests have demonstrated effectiveness against a range of Gram-positive and Gram-negative bacteria. For example, derivatives with similar structures have shown Minimum Inhibitory Concentration (MIC) values indicating robust antibacterial action against pathogens like E. coli and Candida albicans .

Anticancer Activity

The anticancer potential of triazole derivatives has been extensively studied. The compound is hypothesized to inhibit specific cancer cell lines due to its structural features that allow interaction with cellular targets involved in cancer proliferation. For example, various studies have reported that triazole derivatives can induce cell cycle arrest and apoptosis in colorectal cancer cells .

Case Studies

• Antioxidant Study : A study evaluating the antioxidant capacity of related triazole compounds revealed that certain derivatives exhibited IC50 values comparable to ascorbic acid, highlighting their potential use as antioxidant agents in therapeutic settings .
• Antibacterial Efficacy : Another investigation into the antibacterial properties of triazole derivatives found that several compounds demonstrated significant activity against both Gram-positive and Gram-negative bacteria, with binding affinities validated through molecular docking studies .
• Anticancer Evaluation : A series of experiments assessed the antiproliferative effects of triazole derivatives on various cancer cell lines, including HT-29 (colon cancer). Results indicated that some compounds led to significant cytotoxicity and induced apoptosis through mitochondrial pathways .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	IC50 comparable to ascorbic acid
Antibacterial	Effective against E. coli
Antifungal	Active against Candida albicans
Anticancer	Induced apoptosis in HT-29 cells

Q & A

Q. What are the standard synthetic routes for this compound, and what reaction conditions are critical for achieving high yields?

Methodological Answer: The synthesis typically involves multi-step reactions, starting with triazole-thione intermediates and hydrazone formation. Key steps include:

• Condensation reactions : Reacting substituted benzaldehydes with triazole derivatives under reflux in ethanol with glacial acetic acid as a catalyst (4–6 hours) .
• Thioacetylation : Introducing thioether linkages via mercaptoacetic acid under controlled pH (e.g., sodium acetate buffer) to form thiazolidinone or thioacetamide intermediates .
• Hydrazone formation : Utilizing hydrazine derivatives to stabilize the E-configuration of the hydrazono group, often requiring inert atmospheres to prevent oxidation .

Critical Conditions :

• Solvent choice (ethanol, DMF, or acetic acid mixtures) impacts reaction efficiency.
• Temperature control (reflux at 80–100°C) and pH adjustment (sodium acetate) minimize side reactions .

Table 1. Synthetic Methods Comparison

Step	Reagents/Conditions	Key Reference
Triazole formation	Substituted benzaldehyde, glacial acetic acid, ethanol reflux
Thioacetylation	Mercaptoacetic acid, pH 4–5, 70°C
Hydrazone stabilization	Hydrazine hydrate, N2 atmosphere

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

Methodological Answer:

• X-ray crystallography : Resolves crystal packing and hydrogen-bonding networks (e.g., N–H···O/S interactions) to confirm stereochemistry .
• NMR spectroscopy : ¹H/¹³C NMR identifies substituent positions (e.g., chlorophenyl protons at δ 7.2–7.8 ppm) and confirms hydrazone E-configuration .
• IR spectroscopy : Detects functional groups (C=O stretch ~1700 cm⁻¹, N–H bend ~1600 cm⁻¹) .

Table 2. Characterization Techniques

Technique	Target Analysis	Reference
X-ray diffraction	Crystal structure, H-bond geometry
¹H/¹³C NMR	Substituent integration and coupling
FT-IR	Functional group verification

Q. What biological activities have been reported for structurally analogous triazole derivatives?

Methodological Answer: Triazole analogs exhibit:

• Antimicrobial activity : Tested via broth microdilution assays (MIC values ≤ 25 µg/mL against S. aureus) .
• Antioxidant potential : Evaluated using DPPH radical scavenging assays (IC₅₀ ~50 µM) .
• Cytotoxicity : Screened against cancer cell lines (e.g., MCF-7) via MTT assays, with IC₅₀ values reported .

Assay Design Recommendations :

• Use randomized block designs with biological replicates to account for variability .
• Include positive controls (e.g., doxorubicin for cytotoxicity) and solvent blanks .

Advanced Research Questions

Q. How can researchers optimize synthesis to address low yields or impurities during scale-up?

Methodological Answer:

• Purification : Recrystallize from DMF/ethanol mixtures to remove unreacted starting materials .
• Reaction monitoring : Use TLC/HPLC to track intermediate formation and adjust stoichiometry dynamically .
• Catalyst screening : Test alternatives to glacial acetic acid (e.g., p-toluenesulfonic acid) for faster cyclization .

Common Pitfalls :

• Over-refluxing may degrade heat-sensitive hydrazone intermediates.
• Impurities from residual solvents (e.g., DMF) require rigorous washing .

Q. How should spectral data discrepancies (e.g., NMR vs. computational predictions) be resolved?

Methodological Answer:

• Validation steps :

Re-examine solvent effects (e.g., DMSO-d₆ vs. CDCl₃) on chemical shifts.

Compare experimental data with density functional theory (DFT)-calculated NMR spectra .

Confirm stereochemistry via NOESY (nuclear Overhauser effect) correlations .

• Case Study : A reported δ 8.1 ppm singlet (hydrazone proton) conflicted with DFT predictions; X-ray analysis later confirmed intramolecular H-bonding caused the deviation .

Q. What methodologies are recommended for establishing structure-activity relationships (SAR) in pharmacological studies?

Methodological Answer:

• Systematic substituent variation : Synthesize analogs with modified chlorophenyl, methylphenyl, or benzoic acid groups .
• Biological testing : Compare IC₅₀ values across analogs to identify critical moieties (e.g., triazole-thioether linkage enhances antimicrobial activity) .
• Computational modeling : Perform molecular docking to predict binding affinities (e.g., with bacterial dihydrofolate reductase) .

SAR Example :

Analog Modification	Biological Impact	Reference
4-Methylphenyl → 4-Fluorophenyl	Increased cytotoxicity (IC₅₀ ↓ 30%)
Hydrazone → Oxime	Reduced antioxidant activity (IC₅₀ ↑ 2x)